Cas no 1361679-53-9 (5-(2,4-Dichlorophenyl)-2-iodopyrimidine)

• Product Name: 5-(2,4-Dichlorophenyl)-2-iodopyrimidine
• CAS No: 1361679-53-9
• MF: C₁₀H₅Cl₂IN₂
• MW: 350.9705722332
• CID: 4826742
• Update Time: 2025-05-21

5-(2,4-Dichlorophenyl)-2-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-2-iodopyrimidine
• 5-(2,4-Dichlorophenyl)-2-iodopyrimidine

• Inchi： 1S/C10H5Cl2IN2/c11-7-1-2-8(9(12)3-7)6-4-14-10(13)15-5-6/h1-5H
• InChI Key： SHZUIOFTJDWOQO-UHFFFAOYSA-N
• SMILES： IC1=NC=C(C=N1)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Additional information on 5-(2,4-Dichlorophenyl)-2-iodopyrimidine

5-(2,4-Dichlorophenyl)-2-iodopyrimidine: A Comprehensive Overview

The compound 5-(2,4-Dichlorophenyl)-2-iodopyrimidine (CAS No. 1361679-53-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of the 2-iodo group and the 5-(2,4-dichlorophenyl) substituent imparts unique electronic and structural properties to this molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-(2,4-Dichlorophenyl)-2-iodopyrimidine in drug discovery and development. Its structure allows for precise molecular interactions, which are critical in designing bioactive compounds. The pyrimidine ring serves as a scaffold for various functional groups, enabling the molecule to interact with biological targets such as enzymes and receptors. The 2-iodo group, in particular, plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity and selectivity in biochemical environments.

The synthesis of 5-(2,4-Dichlorophenyl)-2-iodopyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels. The use of transition metal catalysts has been particularly beneficial in facilitating key transformations, such as the coupling reactions that form the pyrimidine ring.

In terms of pharmacological activity, 5-(2,4-Dichlorophenyl)-2-iodopyrimidine has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a potential candidate for the development of anti-cancer drugs targeting specific oncogenic pathways. Additionally, the compound has demonstrated anti-viral properties, particularly against enveloped viruses, due to its ability to disrupt viral entry mechanisms.

The structural versatility of 5-(2,4-Dichlorophenyl)-2-iodopyrimidine also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to its exploration as a component in advanced materials such as metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of 5-(2,4-Dichlorophenyl)-2-iodopyrimidine. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have enabled researchers to predict how modifications to the molecule's structure could enhance its bioavailability or improve its binding affinity to target molecules.

In conclusion, 5-(2,4-Dichlorophenyl)-2-iodopyrimidine (CAS No. 1361679-53-9) is a versatile compound with significant potential across multiple scientific domains. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials innovation.